N-({[(2,6-dichlorobenzyl)oxy]imino}methyl)-N'-phenylthiourea

• IUPAC Name: (1E)-1-[[(2,6-dichlorophenyl)methoxyamino]methylidene]-3-phenylthiourea
• InChI: InChI=1S/C15H13Cl2N3OS/c16-13-7-4-8-14(17)12(13)9-21-19-10-18-15(22)20-11-5-2-1-3-6-11/h1-8,10H,9H2,(H2,18,19,20,22)
• InChI Key: RVSNQZBPMNVSNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)N=CNOCC2=C(C=CC=C2Cl)Cl
• Isomeric SMILES: C1=CC=C(C=C1)NC(=S)/N=C/NOCC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C15H13Cl2N3OS
• DSSTOX Substance ID: DTXSID201139395
• Molecular Weight: 354.3 g/mol
• CAS No.: 338976-95-7

Description

Physical and Chemical Properties Analysis

The physical and chemical properties of N-({[(2,6-dichlorobenzyl)oxy]imino}methyl)-N’-phenylthiourea, such as its melting point, boiling point, and density, are not specified in the available resources. These properties can be determined through laboratory analysis.

Scientific Research Applications

Structural Analysis and Oxidation Products

Research involving N-arylthioureas, like N-({[(2,6-dichlorobenzyl)oxy]imino}methyl)-N'-phenylthiourea, has focused on structural analysis through methods like X-Ray structural analysis. For example, studies on the oxidation products of similar compounds have been conducted to understand their structural properties and reactions (Kandror et al., 1985).

Synthesis and Reactivity

The synthesis and reactivity of thiourea derivatives, closely related to this compound, have been a key area of study. Research includes the synthesis of novel thiourea derivatives and their reactivity in various chemical environments, providing insights into their potential applications in various fields (Sayed et al., 2016).

Antibacterial and Antipathogenic Properties

Some studies have focused on the antibacterial and antipathogenic properties of thiourea derivatives. These studies aim to explore the potential of these compounds in developing new antimicrobial agents with specific properties, such as antibiofilm activities (Limban et al., 2011).

Polymer Science Applications

Research in polymer science has explored the use of compounds like this compound in the synthesis and characterization of heat-resistant polymers. These studies delve into the structural explanation of polymers and their properties like crystallinity and thermal stability (Kausar et al., 2010).

Fluorescent Chemodosimeter Development

The development of fluorescent chemodosimeters using phenylthiourea derivatives has been a subject of research. These studies focus on creating sensitive and selective chemodosimeters for specific ions, and their applications in bioimaging and other fields (Deng et al., 2017).